Cas no 33739-30-9 (Cyclohexanone,2-[(methylphenylamino)methylene]-)
33739-30-9 structure
Product Name:Cyclohexanone,2-[(methylphenylamino)methylene]-
CAS No:33739-30-9
MF:C14H17NO
MW:215.290883779526
CID:315606
PubChem ID:5384243
Update Time:2025-04-19
Cyclohexanone,2-[(methylphenylamino)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,2-[(methylphenylamino)methylene]-
- 2-[(N-methylanilino)methylidene]cyclohexan-1-one
- (2E)-2-[(methyl-phenyl-amino)methylidene]cyclohexan-1-one
- 2-Methyl-phenylaminomethylen-cyclohexanon
- 33739-30-9
- NSC315568
- NSC-315568
-
- Inchi: 1S/C14H17NO/c1-15(13-8-3-2-4-9-13)11-12-7-5-6-10-14(12)16/h2-4,8-9,11H,5-7,10H2,1H3/b12-11+
- InChI Key: XOEQGJMQQDRXCB-VAWYXSNFSA-N
- SMILES: O=C1/C(=C/N(C)C2C=CC=CC=2)/CCCC1
Computed Properties
- Exact Mass: 215.13111
- Monoisotopic Mass: 215.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.157
- Boiling Point: 335.7°C at 760 mmHg
- Flash Point: 122.8°C
- Refractive Index: 1.65
- PSA: 20.31
- LogP: 3.14980
Cyclohexanone,2-[(methylphenylamino)methylene]- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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